Cas no 78531-48-3 (1,3-Propanediol, 2-(1-piperazinyl)-)

1,3-Propanediol, 2-(1-piperazinyl)- structure
78531-48-3 structure
Product Name:1,3-Propanediol, 2-(1-piperazinyl)-
CAS No:78531-48-3
MF:C7H16N2O2
MW:160.214141845703
CID:553327
PubChem ID:13154761
Update Time:2025-04-19

1,3-Propanediol, 2-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 2-(1-piperazinyl)-
    • SCHEMBL3315836
    • 78531-48-3
    • 2-(piperazin-1-yl)propane-1,3-diol
    • AMFWGESGXYAPLQ-UHFFFAOYSA-N
    • Inchi: 1S/C7H16N2O2/c10-5-7(6-11)9-3-1-8-2-4-9/h7-8,10-11H,1-6H2
    • InChI Key: AMFWGESGXYAPLQ-UHFFFAOYSA-N
    • SMILES: OCC(CO)N1CCNCC1

Computed Properties

  • Exact Mass: 160.121177757g/mol
  • Monoisotopic Mass: 160.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 55.7Ų
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